Cas no 89639-43-0 (3-chlorocyclobutane-1,1-dicarboxylic acid)

• Product Name: 3-chlorocyclobutane-1,1-dicarboxylic acid
• CAS No: 89639-43-0
• MF: C₆H₇ClO₄
• MW: 178.570381402969
• MDL: MFCD11040631
• CID: 593763
• PubChem ID: 9822583
• Update Time: 2025-10-29

3-chlorocyclobutane-1,1-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedicarboxylic acid, 3-chloro-
• 3-chlorocyclobutane-1,1-dicarboxylic acid
• 3-Chloro-cyclobutane-dicarboxylic acid
• AS-50753
• AKOS006308603
• P11011
• 3-chloro-cyclobutane-1,1-dicarboxylic acid
• 3-CHLORO-CYCLOBUTANE-DICARBOXYLICACID
• 89639-43-0
• CS-0051402
• 3-chloro-1,1-cyclobutanedicarboxylic acid
• SCHEMBL6686381
• DTXSID60431351
• PB19112

• MDL： MFCD11040631
• Inchi： 1S/C6H7ClO4/c7-3-1-6(2-3,4(8)9)5(10)11/h3H,1-2H2,(H,8,9)(H,10,11)
• InChI Key： CUTCKBJFLZZDDX-UHFFFAOYSA-N
• SMILES： ClC1CC(C(=O)O)(C(=O)O)C1

Computed Properties

• Exact Mass: 178.0032864g/mol
• Monoisotopic Mass: 178.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-chlorocyclobutane-1,1-dicarboxylic acid

Introduction to 3-chlorocyclobutane-1,1-dicarboxylic acid (CAS No. 89639-43-0)

3-chlorocyclobutane-1,1-dicarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 89639-43-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic structure, featuring a chlorinated cyclobutane ring with two carboxylic acid substituents, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development. The unique arrangement of functional groups on the cyclobutane core makes it a valuable intermediate for constructing more complex molecules, particularly in the design of novel therapeutic agents.

The synthesis of 3-chlorocyclobutane-1,1-dicarboxylic acid typically involves multi-step organic transformations, starting from commercially available precursors such as cyclobutene or cyclobutanone. The chlorination step is critical, often employing reagents like sulfuryl chloride or N-chlorosuccinimide to introduce the chlorine atom at the desired position. Subsequent carboxylation reactions, which can be achieved through oxidation or direct functionalization of the ring, yield the final product with high purity and yield under optimized conditions.

In recent years, 3-chlorocyclobutane-1,1-dicarboxylic acid has been explored as a building block in medicinal chemistry due to its ability to form stable heterocyclic frameworks. Researchers have leveraged its structural motif to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The presence of both carboxylic acid groups allows for further derivatization via esterification, amidation, or conjugation with other bioactive molecules, expanding its utility in drug design.

The pharmaceutical industry has been particularly interested in 3-chlorocyclobutane-1,1-dicarboxylic acid for its potential as a precursor to polyketide-like scaffolds. These scaffolds are known for their broad spectrum of biological activities and have been successfully incorporated into antibiotics, antifungals, and anti-inflammatory agents. The cyclobutane ring itself provides rigidity to the molecular structure, which can enhance binding affinity to biological targets. Additionally, the chlorine substituent can serve as a handle for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening.

Recent advances in computational chemistry have further highlighted the significance of 3-chlorocyclobutane-1,1-dicarboxylic acid. Molecular modeling studies suggest that its derivatives can effectively interact with proteins and nucleic acids, making them candidates for targeted drug delivery systems. By integrating machine learning algorithms with experimental data, researchers have been able to predict optimal modifications to enhance pharmacokinetic properties such as solubility and bioavailability. This interdisciplinary approach underscores the compound's potential in developing next-generation therapeutics.

The agrochemical sector has also recognized the value of 3-chlorocyclobutane-1,1-dicarboxylic acid as a precursor for novel pesticides and herbicides. Its structural features allow for the design of compounds that disrupt essential metabolic pathways in pests while maintaining low toxicity to non-target organisms. Such developments align with global efforts to create sustainable agricultural practices by reducing reliance on traditional chemical formulations.

In conclusion,3-chlorocyclobutane-1,1-dicarboxylic acid (CAS No. 89639-43-0) represents a cornerstone in synthetic and medicinal chemistry. Its unique structural attributes enable diverse applications across multiple industries, from pharmaceuticals to agrochemicals. As research continues to uncover new methodologies for its synthesis and functionalization,3-chlorocyclobutane-1,1-dicarboxylic acid is poised to remain at the forefront of chemical innovation.